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Compound of Interest

Compound Name: 2-Chlorocyclopentanol

Cat. No.: B15712775

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
synthesis, and resolution of enantiopure 2-Chlorocyclopentanol. This chiral building block is a
valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical
industry for the development of prostaglandin analogs.[1] This document outlines key suppliers,
physical and chemical properties, detailed experimental protocols, and the role of this
compound in synthetic chemistry.

Commercial Availability

Enantiopure (1S,2R)-2-Chlorocyclopentanol is commercially available from various suppliers,
primarily for research and development purposes. The typical purity offered is around 95%. The
following table summarizes the available information from a selection of suppliers.
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Supplier

Product Name

CAS No.

Purity

Available
Quantities

Smolecule

(1S,2R)-2-
Chloro-

cyclopentanol

20377-80-4

Parchem

(1S,2R)-2-
Chloro-

cyclopentanol

5950-19-6

Key Organics

trans-2-
Chlorocyclopenta

nol

20377-80-4

>95%

0.259,19,5¢9

Simson Pharma
Limited

(1S,2R)-2-chloro-

cyclopentanol

20377-80-4

Custom

Synthesis

Pharmaffiliates

trans-2-
Chlorocyclopenta

nol

20377-80-4

BLD Pharm

trans-2-
Chlorocyclopenta

nol

20377-80-4

LookChem

(1S,2R)-2-
Chloro-

cyclopentanol

20377-80-4

95%

59,109

ChemicalBook

(1S,2R)-2-
CHLORO-
CYCLOPENTAN
oL

20377-80-4

Physicochemical Properties

The physical and chemical properties of 2-Chlorocyclopentanol are crucial for its application
in synthesis. While specific data for the pure enantiomers are not widely reported, the
properties of the racemic trans-isomer are available.
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Property Value

Molecular Formula CsHoCIO

Molecular Weight 120.58 g/mol [2][3]

Boiling Point 84 °C

Density 1.174 g/cm3 (at 6 °C)[3]
Appearance

Melting Point Not available for enantiopure forms
Specific Rotation ([a]D) Not available for enantiopure forms

Synthesis and Resolution of Enantiopure 2-
Chlorocyclopentanol

The preparation of enantiopure 2-Chlorocyclopentanol typically involves the synthesis of the
racemic mixture followed by a kinetic resolution step.

Synthesis of Racemic trans-2-Chlorocyclopentanol

A common method for the synthesis of racemic trans-2-Chlorocyclopentanol is the addition of
hypochlorous acid to cyclopentene.[4] This reaction proceeds via an anti-addition mechanism,
yielding the trans product.[4]

Materials:

Cyclopentene

Hydrochloric acid

Sodium hypochlorite solution

Diethyl ether

Sodium bicarbonate
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e Magnesium sulfate
o Standard laboratory glassware
Procedure:

o A solution of cyclopentene in diethyl ether is prepared in a reaction vessel equipped with a
stirrer and cooled in an ice bath.

e An aqueous solution of hypochlorous acid, freshly prepared by acidifying a sodium
hypochlorite solution with hydrochloric acid, is added dropwise to the cyclopentene solution
with vigorous stirring.

e The reaction mixture is stirred for several hours at low temperature.
e The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

» The combined organic layers are washed with a saturated sodium bicarbonate solution and
then with brine.

e The organic phase is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure to yield crude racemic trans-2-Chlorocyclopentanol.

The crude product can be purified by distillation under reduced pressure.

Lipase-Catalyzed Kinetic Resolution

Kinetic resolution using lipases is an efficient method to separate the enantiomers of racemic 2-
Chlorocyclopentanol. This method relies on the differential rate of acylation of the two
enantiomers catalyzed by a lipase. Typically, the (R)-enantiomer is acylated faster, leaving the
unreacted (S)-enantiomer in high enantiomeric excess. Pseudomonas cepacia lipase (PSL)
and Candida antarctica lipase B (CALB) are commonly used for this purpose, with vinyl acetate
as the acylating agent.

Materials:

e Racemic trans-2-Chlorocyclopentanol
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Pseudomonas cepacia lipase (Amano Lipase PS) or Candida antarctica lipase B (Novozym
435)

Vinyl acetate

Anhydrous organic solvent (e.g., hexane, toluene)

Standard laboratory glassware for inert atmosphere reactions
Procedure:

e To a solution of racemic trans-2-Chlorocyclopentanol in an anhydrous organic solvent, add
the lipase.

e Add vinyl acetate as the acylating agent. The molar ratio of the substrate to acylating agent
may need to be optimized.

e The reaction mixture is stirred at a controlled temperature (e.g., room temperature or slightly
elevated).

e The progress of the reaction is monitored by chiral gas chromatography (GC) or high-
performance liquid chromatography (HPLC) to determine the enantiomeric excess (e.e.) of
the remaining alcohol and the formed ester.

e The reaction is stopped at approximately 50% conversion to achieve high e.e. for both the
unreacted alcohol and the acylated product.

e The enzyme is removed by filtration.

e The solvent is evaporated, and the resulting mixture of the acylated enantiomer and the
unreacted alcohol enantiomer is separated by column chromatography on silica gel.

e The acylated enantiomer can be hydrolyzed back to the alcohol using a base (e.g., sodium
hydroxide) in a suitable solvent system (e.g., methanol/water).

Application in Drug Development: Synthesis of
Prostaglandins
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Enantiopure 2-Chlorocyclopentanol is a key chiral building block for the synthesis of
prostaglandins and their analogs.[1] Prostaglandins are a class of lipid compounds with diverse
physiological effects, and their synthetic analogs are used in various therapeutic areas. The
chirality of the cyclopentane core is crucial for the biological activity of these molecules.

The synthesis of prostaglandins often involves the nucleophilic displacement of the chloride in
enantiopure 2-Chlorocyclopentanol to introduce one of the side chains, while the hydroxyl
group serves as a handle for the introduction of the second side chain.

Visualizations
Experimental Workflow for Synthesis and Resolution
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Workflow for Enantiopure 2-Chlorocyclopentanol
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Caption: Workflow for the synthesis of racemic trans-2-Chlorocyclopentanol and its
subsequent enzymatic kinetic resolution to obtain the pure enantiomers.

Role in Prostaglandin Synthesis

Application in Prostaglandin Synthesis
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Caption: Simplified logical relationship illustrating the use of enantiopure 2-
Chlorocyclopentanol as a chiral starting material for the synthesis of prostaglandin analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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